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Compound of Interest

Compound Name:
(2-Methoxypyridin-3-

yl)methanamine

Cat. No.: B112523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for (2-Methoxypyridin-3-yl)methanamine. The information is compiled from

available safety data sheets and general best practices for handling pyridine derivatives in a

laboratory setting. This document is intended to supplement, not replace, institutional safety

protocols and professional judgment.

Hazard Identification and Classification
(2-Methoxypyridin-3-yl)methanamine is classified as a hazardous substance. The primary

routes of exposure are inhalation, skin contact, and ingestion. Based on data for the compound

and its structural analogs, the following GHS hazard classifications are indicated:

Acute Toxicity: While specific quantitative data is largely unavailable, related compounds

suggest potential harm if swallowed, inhaled, or in contact with skin.

Skin Corrosion/Irritation: Causes skin irritation.

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Signal Word: Warning
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Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Quantitative Safety Data
Quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) for (2-Methoxypyridin-3-yl)methanamine are not readily available in

published literature or safety data sheets. For pyridine and some of its alkyl derivatives, oral

LD50 values in rats have been reported to be in the range of 200–1600 mg/kg bw[1]. However,

these values should be used with caution as the toxicological properties of (2-Methoxypyridin-
3-yl)methanamine have not been thoroughly investigated[2].

Parameter Value Species Route Source

Oral LD50
Data not

available
- - -

Dermal LD50
Data not

available
- - -

Inhalation LC50
Data not

available
- - -

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling (2-Methoxypyridin-3-
yl)methanamine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b112523?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/Pyridine%2C%20alkyl%20derivatives_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/product/b112523?utm_src=pdf-body
https://www.benchchem.com/product/b112523?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-methoxypyridin-3-amine.htm
https://www.benchchem.com/product/b112523?utm_src=pdf-body
https://www.benchchem.com/product/b112523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber), a

fully buttoned lab coat, and appropriate

footwear.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates is recommended, especially when

handling powders or in poorly ventilated areas.

Handling and Storage
Safe Handling Protocol
A generalized protocol for the safe handling of (2-Methoxypyridin-3-yl)methanamine in a

laboratory setting is as follows:

Preparation:

Ensure a calibrated and certified chemical fume hood is used for all manipulations.

Verify the functionality and proximity of an emergency eyewash station and safety shower.

Assemble all necessary equipment and reagents before commencing work to minimize

movement and potential for spills.

Don the appropriate personal protective equipment (PPE) as detailed in Section 3.

Weighing and Transfer:

If the compound is a solid, handle it carefully to avoid generating dust.

Use a spatula for transfers. For larger quantities, consider a closed system.

If the compound is a liquid, use a calibrated pipette or syringe for accurate and safe

transfer.
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All weighing and transfers must be conducted within the chemical fume hood.

Reaction Setup:

Set up the reaction apparatus securely within the fume hood.

Ensure all joints are properly sealed to prevent the release of vapors.

If heating is required, use a well-controlled heating mantle and monitor the reaction

temperature closely.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

compound using an appropriate solvent.

Carefully remove and dispose of contaminated gloves and other disposable materials in a

designated hazardous waste container.

Wash hands thoroughly with soap and water after completing the work and before leaving

the laboratory.

Storage
Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents and strong acids.

The storage area should be secured and accessible only to authorized personnel.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give them one

or two glasses of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.

Spill and Waste Disposal
Small Spills: In the event of a small spill, absorb the material with an inert, non-combustible

absorbent (e.g., sand, vermiculite). Place the contaminated material into a sealed, labeled

container for hazardous waste disposal. Ventilate the area and clean the spill site thoroughly.

Large Spills: Evacuate the area immediately. Contact your institution's environmental health

and safety department.

Waste Disposal: Dispose of all waste materials containing (2-Methoxypyridin-3-
yl)methanamine in accordance with local, state, and federal regulations for hazardous

chemical waste. Do not dispose of down the drain.

Visualizations
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Caption: A generalized experimental workflow for handling (2-Methoxypyridin-3-
yl)methanamine.
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Caption: Logical relationship between hazards, control measures, and emergency responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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